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Tert-butyl isocyanate Tert-butyl isocyanate Tert-butyl isocyanate appears as a clear colorless liquid with a pungent odor. Very toxic by ingestion, may also be toxic by skin absorption and inhalation. Vapors heavier than air. Less dense than water and insoluble in water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion.
Brand Name: Vulcanchem
CAS No.: 1609-86-5
VCID: VC0108083
InChI: InChI=1S/C5H9NO/c1-5(2,3)6-4-7/h1-3H3
SMILES: CC(C)(C)N=C=O
Molecular Formula: C5H9NO
Molecular Weight: 99.13 g/mol

Tert-butyl isocyanate

CAS No.: 1609-86-5

Reference Standards

VCID: VC0108083

Molecular Formula: C5H9NO

Molecular Weight: 99.13 g/mol

Tert-butyl isocyanate - 1609-86-5

CAS No. 1609-86-5
Product Name Tert-butyl isocyanate
Molecular Formula C5H9NO
Molecular Weight 99.13 g/mol
IUPAC Name 2-isocyanato-2-methylpropane
Standard InChI InChI=1S/C5H9NO/c1-5(2,3)6-4-7/h1-3H3
Standard InChIKey MGOLNIXAPIAKFM-UHFFFAOYSA-N
SMILES CC(C)(C)N=C=O
Canonical SMILES CC(C)(C)N=C=O
Melting Point 85.5 °C
Physical Description Tert-butyl isocyanate appears as a clear colorless liquid with a pungent odor. Very toxic by ingestion, may also be toxic by skin absorption and inhalation. Vapors heavier than air. Less dense than water and insoluble in water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion.
Description Tert-butyl isocyanate appears as a clear colorless liquid with a pungent odor. Very toxic by ingestion, may also be toxic by skin absorption and inhalation. Vapors heavier than air. Less dense than water and insoluble in water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion.
Synonyms t-Butyl Ester Isocyanic Acid; 2-Isocyanato-2-methylpropane; 1,1-Dimethylethyl Isocyanate; tert-Butyl Isocyanate; 2-Isocyanato-2-methyl-propane;
PubChem Compound 62412
Last Modified Nov 11 2021
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